Cas no 4601-65-4 (Benzenamine, 4,4'-[(3-methylphenyl)methylene]bis[N,N-dimethyl-)

• Product Name: Benzenamine, 4,4'-[(3-methylphenyl)methylene]bis[N,N-dimethyl-
• CAS No: 4601-65-4
• MF: C₂₄H₂₈N₂
• MW: 344.492526054382
• CID: 334889
• PubChem ID: 239112
• Update Time: 2025-04-19

Benzenamine, 4,4'-[(3-methylphenyl)methylene]bis[N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-[(3-methylphenyl)methylene]bis[N,N-dimethyl-
• 4-[(4-dimethylaminophenyl)-(3-methylphenyl)methyl]-N,N-dimethyl-anilin e
• 4,4'-Dimethylamino-3''-methyl-triphenylmethan
• 4'.4''-Bis-dimethylamino-3-methyl-triphenylmethan
• bis-(4-dimethylamino-phenyl)-m-tolyl-methane
• Bis-< 4-dimethylamino-phenyl> -< 3-methyl-phenyl> -methan
• NSC-43912
• NSC43912
• DTXSID00963484
• 4601-65-4
• 4,4'-[(3-Methylphenyl)methylene]bis(N,N-dimethylaniline)

• Inchi： 1S/C24H28N2/c1-18-7-6-8-21(17-18)24(19-9-13-22(14-10-19)25(2)3)20-11-15-23(16-12-20)26(4)5/h6-17,24H,1-5H3
• InChI Key： ZOCCXHBHMIXWGA-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C=CC(=CC=1)C(C1C=CC=C(C)C=1)C1C=CC(=CC=1)N(C)C

Computed Properties

• Exact Mass: 344.22544
• Monoisotopic Mass: 344.225249
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 5.9

Experimental Properties

• Density: 1.06
• Boiling Point: 488.1°Cat760mmHg
• Flash Point: 220.1°C
• Refractive Index: 1.615
• PSA: 6.48
• LogP: 5.30720